Cas no 1436686-17-7 (Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 1436686-17-7
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• MDL: MFCD26518651
• CID: 2093919
• Update Time: 2025-05-21

Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate
• AK151897
• AX8288439
• 5-Bromo-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester

• MDL： MFCD26518651
• Inchi： 1S/C9H8BrN3O2/c1-2-15-9(14)6-5-11-13-4-3-7(10)12-8(6)13/h3-5H,2H2,1H3
• InChI Key： GLGUBYKOBKOKHR-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(=C(C(=O)OCC)C=N2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Topological Polar Surface Area: 56.5

Additional information on Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 1436686-17-7): A Comprehensive Overview

Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 1436686-17-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

Chemical Structure and Properties

Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate is characterized by its unique molecular structure, which consists of a pyrazolopyrimidine core with a bromine substituent at the 5-position and an ethyl ester group at the 3-position. The molecular formula of this compound is C₁₂H₁₂BrN₃O₂, with a molecular weight of approximately 294.14 g/mol. The presence of the bromine atom and the ethyl ester group imparts specific chemical and physical properties to the molecule, making it an interesting target for various chemical reactions and biological studies.

The compound is typically obtained as a white or off-white solid with a melting point ranging from 120 to 125°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol, but has limited solubility in water. These solubility characteristics are crucial for its use in both laboratory research and potential pharmaceutical applications.

Synthesis Methods

The synthesis of Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate has been extensively studied and can be achieved through various routes. One common method involves the reaction of ethyl 3-cyanoacrylate with hydrazine hydrate to form ethyl 5-amino-3-cyanopyrazole-1-carboxylate, which is then cyclized with formamide to yield ethyl 5-amino-3-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate. The final step involves bromination at the 5-position using N-bromosuccinimide (NBS) or bromine in an appropriate solvent.

An alternative approach involves the condensation of ethyl cyanoacetate with formamide to form ethyl 3-cyanopyrazole-1-carboxylate, followed by cyclization with hydrazine hydrate to produce ethyl 5-amino-3-cyanopyrazolo[1,5-a]pyrimidine-3-carboxylate. The bromination step is then carried out as described above.

Biological Properties and Applications

Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate has been investigated for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. One of its notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For example, recent studies have shown that this compound exhibits significant inhibitory activity against protein kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate has also been explored for its anti-inflammatory and anti-proliferative effects. Research has demonstrated that it can effectively reduce inflammation in vitro by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, it has shown promise in inhibiting the proliferation of cancer cells by interfering with cell cycle progression and inducing apoptosis.

Recent Research Developments

The interest in Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate continues to grow as researchers uncover new insights into its biological activities and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-cancer activity against a panel of human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The study found that the compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a lead compound for further drug development.

Another notable development involves the use of Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate as a scaffold for the design of novel inhibitors targeting specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are increasingly recognized as important therapeutic targets. Researchers have successfully modified the structure of this compound to enhance its binding affinity to specific PPIs involved in disease pathways, opening up new avenues for drug discovery.

Conclusion

In summary, Ethyl 5-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 1436686-17-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for contributing to the discovery of new therapeutic agents for various diseases.